Cas no 388622-58-0 ((3b)-7-Dehydro Cholesterol-d7)

• Product Name: (3b)-7-Dehydro Cholesterol-d7
• CAS No: 388622-58-0
• MF: C₂₇H₄₄O
• MW: 391.680800437927
• CID: 1066361
• PubChem ID: 329767720
• Update Time: 2025-09-27

(3b)-7-Dehydro Cholesterol-d7 Chemical and Physical Properties

Names and Identifiers

• 7-Dehydrocholesterol-25,26,26,26,27,27,27-d7
• (3β)-7-Dehydro Cholesterol-d7 (See also D229462)
• (3β)-7-Dehydro Cholesterol-d7 (Major)
• (3β)-7-Dehydro Cholesterol-d7 (See also D229462)
• d7-7-DHC
• (3β)-Cholesta-5,7-dien-25,26,26,26,27,27,27-d7-3-ol
• 111110
• 388622-58-0
• (3S,9S,10R,13R,14R,17R)-10,13-dimethyl-17-[(2R)-6,7,7,7-tetradeuterio-6-(trideuteriomethyl)heptan-2-yl]-2,3,4,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-ol
• HY-113279S
• CS-0179244
• (3b)-7-Dehydro Cholesterol-d7
• 7-dehydrocholesterol-d7
• Cholesta-5,7-dien-3beta-ol-d7
• 7-Dehydrocholesterol-25,26,26,26,27,27,27-d7, >=99 atom % D, >=98% (CP)
• LMST01010364
• Cholesta-5,7-dien-25,26,26,26,27,27,27-d7-3-ol, (3b)-
• PD086679
• (3beta)-7-Dehydro Cholesterol-d7
• (3beta)-7-Dehydro Cholesterol-d7 (Major)

• MDL： MFCD22570234
• Inchi： 1S/C27H44O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h9-10,18-19,21,23-25,28H,6-8,11-17H2,1-5H3/t19-,21+,23-,24+,25+,26+,27-/m1/s1/i1D3,2D3,18D
• InChI Key： UCTLRSWJYQTBFZ-UDEPUTHCSA-N
• SMILES： O[C@H]1CC[C@@]2(C)C(C1)=CC=C1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC([2H])(C([2H])([2H])[2H])C([2H])([2H])[2H])CC[C@H]21

Computed Properties

• Exact Mass: 391.383153244g/mol
• Monoisotopic Mass: 391.383153244g/mol
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 493.7±34.0 °C at 760 mmHg
• Flash Point: 212.3±17.9 °C
• Vapor Pressure: 0.0±2.8 mmHg at 25°C

(3b)-7-Dehydro Cholesterol-d7 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：−70°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives